Cas no 1504302-33-3 (8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid)

8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid structure
1504302-33-3 structure
Product Name:8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
CAS No:1504302-33-3
MF:C9H12N2O2
MW:180.203782081604
CID:5263749
PubChem ID:83683605
Update Time:2023-08-25

8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydro-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid
    • 8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
    • 1504302-33-3
    • EN300-645633
    • Inchi: 1S/C9H12N2O2/c1-6-3-2-4-11-5-7(9(12)13)10-8(6)11/h5-6H,2-4H2,1H3,(H,12,13)
    • InChI Key: ANZTXJAXBCNVEN-UHFFFAOYSA-N
    • SMILES: OC(C1=CN2C(C(C)CCC2)=N1)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 432.7±18.0 °C(Predicted)
  • pka: 1.69±0.40(Predicted)

8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid Related Literature

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